Cas no 402944-72-3 (5-Benzoimidazol-1-yl-5-oxo-pentanoic acid)

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid structure
402944-72-3 structure
Product Name:5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
CAS No:402944-72-3
MF:C12H12N2O3
MW:232.235282897949
CID:1073610
PubChem ID:808727
Update Time:2025-04-20

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoimidazol-1-yl-5-oxo-pentanoic acid
    • 5-benzimidazolyl-5-oxopentanoic acid
    • AC1LFTS0
    • CTK7J3276
    • HMS1676O05
    • MolPort-000-366-390
    • Oprea1_395346
    • Oprea1_425852
    • STOCK3S-51155
    • DTXSID40355607
    • 402944-72-3
    • 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoicacid
    • 5-(1H-benzimidazol-1-yl)-5-oxopentanoic acid
    • 5-(1H-benzo[d]imidazol-1-yl)-5-oxopentanoic acid
    • STK726989
    • CS-0119603
    • F0852-0034
    • AKOS000301381
    • 5-(benzimidazol-1-yl)-5-oxopentanoic acid
    • MDL: MFCD02634635
    • Inchi: 1S/C12H12N2O3/c15-11(6-3-7-12(16)17)14-8-13-9-4-1-2-5-10(9)14/h1-2,4-5,8H,3,6-7H2,(H,16,17)
    • InChI Key: VOYKMDQXONQYLM-UHFFFAOYSA-N
    • SMILES: O=C(CCCC(=O)O)N1C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 232.08479225g/mol
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 72.2Ų

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Benzoimidazol-1-yl-5-oxo-pentanoic acid Pricemore >>

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